2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)-N-phenylacetamide oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)-N-phenylacetamide oxalate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as 'compound X' in scientific literature. In
Scientific Research Applications
1. Therapeutic Applications
This compound has been identified for its potential therapeutic applications. For instance, derivatives of this compound have been examined for their inhibitory effects on acyl-coenzyme A: cholesterol O-acyltransferase (ACAT), a crucial enzyme in cholesterol metabolism. Such inhibitors are promising for the treatment of diseases involving ACAT-1 overexpression, highlighting the compound's relevance in developing treatments for cardiovascular diseases and cholesterol management (Shibuya et al., 2018).
2. Antibacterial Activity
Research into acetamide derivatives, which share structural similarities with 2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)-N-phenylacetamide oxalate, has shown antibacterial properties. These studies aim to synthesize and evaluate the antibacterial potential of such compounds, indicating their application in developing new antibacterial agents. Notably, certain derivatives have demonstrated moderate inhibitory effects against various Gram-negative and Gram-positive bacterial strains, presenting a foundation for future antibiotic development (Iqbal et al., 2017).
3. Enzyme Inhibition for Cancer Therapy
Compounds structurally related to this compound have been studied for their ability to inhibit specific enzymes, such as Aurora kinase, which plays a significant role in cell division. Inhibitors of this enzyme are considered potential therapeutic agents for cancer treatment, suggesting an application of this compound in oncology research (ヘンリー, ジェームズ, 2006).
4. Medicinal Chemistry and Drug Design
The compound and its derivatives have been utilized in medicinal chemistry research for drug design, focusing on creating novel therapeutic agents. This includes exploring their pharmacological properties and potential applications in treating various diseases. For instance, research on modifying the compound's structure has aimed at enhancing its solubility and oral absorption, critical factors in drug development (Shibuya et al., 2018).
Properties
IUPAC Name |
2-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]-N-phenylacetamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN2O2.C2H2O4/c22-19-8-6-17(7-9-19)15-26-16-18-10-12-24(13-11-18)14-21(25)23-20-4-2-1-3-5-20;3-1(4)2(5)6/h1-9,18H,10-16H2,(H,23,25);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLQRXVBJPYAGAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COCC2=CC=C(C=C2)Cl)CC(=O)NC3=CC=CC=C3.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27ClN2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.